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Compound of Interest

Compound Name: Strontium oxide

Cat. No.: B073684 Get Quote

Essential Safety and Handling Guide for
Strontium Oxide
For researchers, scientists, and drug development professionals, adherence to strict safety

protocols is paramount when handling chemical compounds. This guide provides essential,

immediate safety and logistical information for the handling and disposal of Strontium oxide
(SrO).

Hazard Identification and Personal Protective
Equipment
Strontium oxide is a corrosive solid that can cause severe skin burns and eye damage.[1][2] It

is crucial to wear appropriate personal protective equipment (PPE) to prevent any direct

contact.[3][4]

Table 1: Personal Protective Equipment for Strontium Oxide
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PPE Category Specifications Rationale

Eye/Face Protection
Tightly fitting safety goggles or

a face shield.[1][4]

To protect against dust

particles and chemical

splashes that can cause

severe eye damage.

Skin Protection

Chemical-resistant gloves

(e.g., nitrile or rubber), and a

complete protective suit.[1][4]

To prevent skin contact which

can lead to severe burns.

Respiratory Protection
NIOSH/MSHA approved

respirator.[5]

To avoid inhalation of dust,

which is irritating to the

respiratory tract.[4]

Safe Handling and Storage
Proper handling and storage procedures are critical to maintain the stability of Strontium oxide
and ensure a safe laboratory environment.

Operational Plan:

Ventilation: Always handle Strontium oxide in a well-ventilated area or under a chemical

fume hood.[3][4]

Avoid Dust Formation: Take measures to avoid the formation of dust and aerosols during

handling.[2][6]

Moisture Sensitivity: Strontium oxide is moisture-sensitive and reacts violently with water.[1]

[4] It should be handled under a dry, inert gas and stored in a tightly closed container in a

cool, dry place.[4][7]

Personal Hygiene: Wash hands thoroughly after handling and before eating, drinking, or

smoking.[1][3] Contaminated clothing should be removed immediately and laundered before

reuse.[2][3]

Emergency Procedures
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In the event of exposure or a spill, immediate and appropriate action is necessary to mitigate

harm.

Emergency Response Protocol:

Exposure Route First-Aid Measures

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids.[3][4] Seek immediate

medical attention.[1]

Skin Contact

Immediately flush skin with plenty of water for at

least 15 minutes while removing contaminated

clothing and shoes.[2][3] Seek immediate

medical attention.[1]

Inhalation

Move the exposed person to fresh air. If not

breathing, give artificial respiration.[2][6] Seek

medical attention.[2]

Ingestion

Do NOT induce vomiting.[1][2] Rinse mouth with

water and seek immediate medical attention.[2]

[6]

For spills, evacuate the area and ensure adequate ventilation.[6] Wearing full PPE, sweep up

the spilled material and place it in a suitable, closed container for disposal.[2] Do not flush with

water.[2]

Disposal Plan
Strontium oxide waste must be disposed of in accordance with local, state, and federal

regulations.[4] It is recommended to contact a licensed professional waste disposal service.[2]

One disposal method involves mixing the material with a combustible solvent and burning it in

a chemical incinerator equipped with an afterburner and scrubber.[2]
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Experimental Workflow for Handling Strontium
Oxide
The following diagram illustrates the standard operating procedure for safely handling

Strontium oxide in a laboratory setting.
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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